Cas no 87568-17-0 (4-chloro-3,5-dimethylbenzene-1,2-diol)
87568-17-0 structure
Product Name:4-chloro-3,5-dimethylbenzene-1,2-diol
CAS No:87568-17-0
MF:C8H9ClO2
MW:172.608861684799
CID:655095
PubChem ID:13122405
Update Time:2025-04-19
4-chloro-3,5-dimethylbenzene-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol, 4-chloro-3,5-dimethyl-
- 4-chloro-3,5-dimethylbenzene-1,2-diol
- NS00006589
- DTXSID20519563
- 87568-17-0
- EN300-1599517
-
- Inchi： 1S/C8H9ClO2/c1-4-3-6(10)8(11)5(2)7(4)9/h3,10-11H,1-2H3
- InChI Key： SSHGSTQNUASBDK-UHFFFAOYSA-N
- SMILES： ClC1C(C)=CC(=C(C=1C)O)O
Computed Properties
- Exact Mass: 172.0291072g/mol
- Monoisotopic Mass: 172.0291072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 40.5Ų
4-chloro-3,5-dimethylbenzene-1,2-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1599517-0.05g |
4-chloro-3,5-dimethylbenzene-1,2-diol |
87568-17-0 | 0.05g |
$707.0 | 2023-06-04 | ||
| Enamine | EN300-1599517-0.1g |
4-chloro-3,5-dimethylbenzene-1,2-diol |
87568-17-0 | 0.1g |
$741.0 | 2023-06-04 | ||
| Enamine | EN300-1599517-0.25g |
4-chloro-3,5-dimethylbenzene-1,2-diol |
87568-17-0 | 0.25g |
$774.0 | 2023-06-04 | ||
| Enamine | EN300-1599517-0.5g |
4-chloro-3,5-dimethylbenzene-1,2-diol |
87568-17-0 | 0.5g |
$809.0 | 2023-06-04 | ||
| Enamine | EN300-1599517-1.0g |
4-chloro-3,5-dimethylbenzene-1,2-diol |
87568-17-0 | 1g |
$842.0 | 2023-06-04 | ||
| Enamine | EN300-1599517-2.5g |
4-chloro-3,5-dimethylbenzene-1,2-diol |
87568-17-0 | 2.5g |
$1650.0 | 2023-06-04 | ||
| Enamine | EN300-1599517-5.0g |
4-chloro-3,5-dimethylbenzene-1,2-diol |
87568-17-0 | 5g |
$2443.0 | 2023-06-04 | ||
| Enamine | EN300-1599517-10.0g |
4-chloro-3,5-dimethylbenzene-1,2-diol |
87568-17-0 | 10g |
$3622.0 | 2023-06-04 | ||
| Enamine | EN300-1599517-50mg |
4-chloro-3,5-dimethylbenzene-1,2-diol |
87568-17-0 | 50mg |
$707.0 | 2023-09-23 | ||
| Enamine | EN300-1599517-100mg |
4-chloro-3,5-dimethylbenzene-1,2-diol |
87568-17-0 | 100mg |
$741.0 | 2023-09-23 |
4-chloro-3,5-dimethylbenzene-1,2-diol Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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